Cas no 352525-99-6 (5-Ethoxycarbonylthiophen-2-boronic acid)

• Product Name: 5-Ethoxycarbonylthiophen-2-boronic acid
• CAS No: 352525-99-6
• MF: C₇H₉BO₄S
• MW: 200.019961118698
• MDL: MFCD09952062
• CID: 853654
• Update Time: 2025-11-02

5-Ethoxycarbonylthiophen-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-PROPIONYL-2-THIOPHENEBORONIC ACID
• (5-(ETHOXYCARBONYL)THIOPHEN-2-YL)BORONIC ACID
• 5-Ethoxycarbonylthiophen-2-boronic acid

• MDL： MFCD09952062
• Inchi： 1S/C7H9BO4S/c1-2-12-7(9)5-3-4-6(13-5)8(10)11/h3-4,10-11H,2H2,1H3
• InChI Key： QEBDDYBJDARVJR-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC=C1C(=O)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Ethoxycarbonylthiophen-2-boronic acid

Comprehensive Overview of 5-Ethoxycarbonylthiophen-2-boronic acid (CAS No. 352525-99-6)

5-Ethoxycarbonylthiophen-2-boronic acid (CAS No. 352525-99-6) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of thiophene-based boronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structural features, including the ethoxycarbonyl and boronic acid functional groups, make it a valuable building block for constructing complex molecules.

In recent years, the demand for 5-Ethoxycarbonylthiophen-2-boronic acid has surged due to its applications in drug discovery and the development of organic electronic materials. Researchers are particularly interested in its role in synthesizing heterocyclic compounds, which are prevalent in FDA-approved drugs. The compound's ability to form stable covalent bonds with various electrophiles under mild conditions aligns with the growing trend toward green chemistry and sustainable synthesis.

One of the most searched topics related to CAS No. 352525-99-6 is its use in photovoltaic materials. With the global push for renewable energy, scientists are exploring thiophene derivatives like 5-Ethoxycarbonylthiophen-2-boronic acid to enhance the efficiency of organic solar cells. Its electron-rich thiophene ring and boronic acid group facilitate precise molecular engineering, enabling tailored optoelectronic properties. This has sparked discussions in forums and academic circles about its potential to replace traditional silicon-based materials.

Another hot topic is the compound's stability and handling. While boronic acids are generally air- and moisture-sensitive, 5-Ethoxycarbonylthiophen-2-boronic acid exhibits improved stability due to the ethoxycarbonyl substituent. This makes it a preferred choice for industrial-scale applications, addressing common challenges in large-scale synthesis. FAQs on platforms like ResearchGate often highlight best practices for storage (e.g., under inert gas) and purification techniques to maintain its reactivity.

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In conclusion, 5-Ethoxycarbonylthiophen-2-boronic acid (CAS No. 352525-99-6) is a multifaceted compound bridging gaps between academia and industry. Its relevance in drug design, renewable energy, and advanced materials ensures its continued prominence in scientific literature and commercial catalogs. Future research may uncover novel applications, further solidifying its status as a high-value chemical intermediate.